Cas no 5751-81-5 (Ethyl 5-methylthiophene-2-carboxylate)

Ethyl 5-methylthiophene-2-carboxylate structure
5751-81-5 structure
Product Name:Ethyl 5-methylthiophene-2-carboxylate
CAS No:5751-81-5
MF:C8H10O2S
MW:170.228801250458
MDL:MFCD06204329
CID:1090772
PubChem ID:11019293
Update Time:2025-04-20

Ethyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methylthiophene-2-carboxylate
    • 2-thiophenecarboxylic acid, 5-methyl-, ethyl ester
    • LogP
    • Ethyl 5-methyl-2-thiophenecarboxylate
    • 5-methyl-thiophene-2-carboxylic acid ethyl ester
    • NYXZOVWQCSRKMZ-UHFFFAOYSA-N
    • AK143680
    • 5-methylthiophene-2-carboxylic acid ethyl ester
    • 5-Methyl-2-thiophenecarboxylic acid ethyl ester
    • SCHEMBL2659566
    • DTXSID20452062
    • Ethyl5-methylthiophene-2-carboxylate
    • AKOS008948182
    • MFCD06204329
    • 5751-81-5
    • 2-carbethoxy-5-methylthiophene
    • DS-7707
    • A914912
    • DA-04739
    • O11807
    • MDL： MFCD06204329
    • Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-5-4-6(2)11-7/h4-5H,3H2,1-2H3
    • InChI Key： NYXZOVWQCSRKMZ-UHFFFAOYSA-N
    • SMILES： S1C(C)=CC=C1C(=O)OCC

Computed Properties

  • Exact Mass: 170.0402
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 243°C at 760 mmHg
  • Flash Point: 129.7±14.3 °C
  • Refractive Index: 1.525
  • PSA: 26.3

Ethyl 5-methylthiophene-2-carboxylate Security Information

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Ethyl 5-methylthiophene-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5751-81-5)Ethyl 5-methylthiophene-2-carboxylate
Order Number:A914912
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:54
Price ($):1119.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5751-81-5)Ethyl 5-methylthiophene-2-carboxylate
A914912
Purity:99%
Quantity:25g
Price ($):1119.0
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